![molecular formula C10H10ClNO2 B2764783 N-[4-(2-chloroacetyl)phenyl]-N-methylformamide CAS No. 1152591-86-0](/img/structure/B2764783.png)
N-[4-(2-chloroacetyl)phenyl]-N-methylformamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[4-(2-chloroacetyl)phenyl]-N-methylformamide” is a chemical compound with the molecular formula C10H10ClNO2 . It has a molecular weight of 211.65 . The compound is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “N-[4-(2-chloroacetyl)phenyl]-N-methylformamide” is 1S/C10H10ClNO2/c1-12(7-13)9-4-2-8(3-5-9)10(14)6-11/h2-5,7H,6H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“N-[4-(2-chloroacetyl)phenyl]-N-methylformamide” is a powder at room temperature . It has a molecular weight of 211.65 . The compound’s InChI code is 1S/C10H10ClNO2/c1-12(7-13)9-4-2-8(3-5-9)10(14)6-11/h2-5,7H,6H2,1H3 .Scientific Research Applications
Antimicrobial Activity
The synthesis and evaluation of N-[4-(2-chloroacetyl)phenyl]-N-methylformamide derivatives revealed promising antimicrobial properties . These compounds were tested against both Gram-positive and Gram-negative bacterial species, as well as fungal strains. The results highlighted specific derivatives (such as d1, d2, and d3) with notable antimicrobial activity. Further exploration of their mechanisms of action and potential clinical applications is warranted.
Anticancer Potential
In addition to antimicrobial effects, certain derivatives (such as d6 and d7) demonstrated significant activity against estrogen receptor-positive human breast adenocarcinoma cells (MCF7) in vitro . These findings suggest that N-[4-(2-chloroacetyl)phenyl]-N-methylformamide derivatives could serve as potential candidates for breast cancer treatment. Molecular docking studies further supported their binding affinity within relevant protein pockets, making them attractive leads for rational drug design.
Heterocyclic Scaffold for Drug Development
The thiazole nucleus present in N-[4-(2-chloroacetyl)phenyl]-N-methylformamide derivatives has been associated with diverse medicinal properties. These include anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities . Researchers continue to explore modifications of this scaffold to enhance its pharmacological profile and develop novel therapeutic agents.
Bilastine Synthesis
Interestingly, N-[4-(2-chloroacetyl)phenyl]-N-methylformamide shares structural similarities with bilastine, an antihistamine used to treat allergic conditions. While not directly related, understanding the synthetic processes for both compounds can provide insights into improving their preparation and purity .
Pyrrolidine Derivatives
The chloroacetyl group in N-[4-(2-chloroacetyl)phenyl]-N-methylformamide makes it a potential precursor for pyrrolidine derivatives. These compounds have been investigated for their antibacterial properties, and further exploration could reveal additional applications .
Safety and Hazards
properties
IUPAC Name |
N-[4-(2-chloroacetyl)phenyl]-N-methylformamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO2/c1-12(7-13)9-4-2-8(3-5-9)10(14)6-11/h2-5,7H,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTKOYZFANYMNQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C=O)C1=CC=C(C=C1)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(2-chloroacetyl)phenyl]-N-methylformamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.